![molecular formula C15H14N2O2S B3965519 4-(2,4-dimethoxyphenyl)-5-methylthieno[2,3-d]pyrimidine](/img/structure/B3965519.png)
4-(2,4-dimethoxyphenyl)-5-methylthieno[2,3-d]pyrimidine
Overview
Description
4-(2,4-dimethoxyphenyl)-5-methylthieno[2,3-d]pyrimidine, also known as DMPT, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. DMPT is a thieno[2,3-d]pyrimidine derivative that has been shown to have various biochemical and physiological effects.
Mechanism of Action
4-(2,4-dimethoxyphenyl)-5-methylthieno[2,3-d]pyrimidine has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to have antibacterial and antifungal properties by disrupting the cell membrane and inhibiting the synthesis of DNA and RNA. The exact mechanism of action of this compound is still under investigation, but it is believed to involve the interaction with various cellular targets.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell growth, the induction of cell cycle arrest and apoptosis, and the disruption of the cell membrane. It has also been shown to have antioxidant and anti-inflammatory properties, as well as the ability to modulate the immune system.
Advantages and Limitations for Lab Experiments
4-(2,4-dimethoxyphenyl)-5-methylthieno[2,3-d]pyrimidine has several advantages for lab experiments, including its high purity and yield, as well as its ability to inhibit the growth of cancer cells, bacteria, and fungi. However, this compound also has some limitations, such as its potential toxicity and the need for further investigation into its mechanism of action.
Future Directions
There are several future directions for research on 4-(2,4-dimethoxyphenyl)-5-methylthieno[2,3-d]pyrimidine, including the investigation of its potential as a therapeutic agent for cancer, bacterial, and fungal infections. Further studies are also needed to elucidate the exact mechanism of action of this compound and its interaction with cellular targets. Additionally, the development of more efficient and cost-effective synthesis methods for this compound could lead to its wider use in scientific research.
Scientific Research Applications
4-(2,4-dimethoxyphenyl)-5-methylthieno[2,3-d]pyrimidine has been shown to have potential applications in various scientific research fields. It has been used as a tool to study the effects of thieno[2,3-d]pyrimidine derivatives on various biological systems, such as cancer cells, bacteria, and fungi. This compound has also been used to investigate the mechanism of action of thieno[2,3-d]pyrimidine derivatives and their potential as therapeutic agents.
properties
IUPAC Name |
4-(2,4-dimethoxyphenyl)-5-methylthieno[2,3-d]pyrimidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O2S/c1-9-7-20-15-13(9)14(16-8-17-15)11-5-4-10(18-2)6-12(11)19-3/h4-8H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOGNBGJTMLICIF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC2=NC=NC(=C12)C3=C(C=C(C=C3)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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